![molecular formula C9H13O4PS B8568035 Dimethyl [2-oxo-3-(thiophen-2-yl)propyl]phosphonate CAS No. 52344-48-6](/img/structure/B8568035.png)
Dimethyl [2-oxo-3-(thiophen-2-yl)propyl]phosphonate
Cat. No. B8568035
M. Wt: 248.24 g/mol
InChI Key: QYLFCMNVRZLGOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04102894
Procedure details
A solution of 37.2 g (0.3 mole) dimethyl methylphosphonate (Aldrich) in 400 ml dry tetrahydrofuran was cooled to -78° in a dry nitrogen atmosphere. To the stirred phosphonate solution was added 194 ml of 1.6 M n-butyllithium in hexane solution (Alfa Inorganics, Inc.) dropwise over a period of 18 minutes at such a rate that the reaction temperature never rose above -65°. After an additional 5 minutes stirring at -78°, 23.4 g (0.15 mole) methyl 2-(2-thienyl)acetate was added dropwise at a rate that kept the reaction temperature less than -70° (20 minutes). After 3.5 hours at -78° the reaction mixture was allowed to warm to ambient temperature, neutralized with 6 ml acetic acid and rotary evaporated to a white gel. The gelatinous material was taken up in 75 ml water, the aqueous phase extracted with 100 ml portions of chloroform (3× the combined organic extracts were backwashed (50 ml H2O), dried (MgSO4), and concentrated (water aspirator) to a crude residue and distilled, b.p. 150°-52° (<0.5 mm) to give 4.8 g dimethyl 2-oxo-3(2-thienyl)propylphosphonate (2a).
Identifiers
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REACTION_CXSMILES
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[CH3:1][P:2](=[O:7])([O:5][CH3:6])[O:3][CH3:4].P(=O)([O-])[O-].C([Li])CCC.[S:17]1[CH:21]=[CH:20][CH:19]=[C:18]1[CH2:22][C:23](OC)=[O:24]>O1CCCC1.CCCCCC.C(O)(=O)C>[O:24]=[C:23]([CH2:22][C:18]1[S:17][CH:21]=[CH:20][CH:19]=1)[CH2:1][P:2](=[O:7])([O:5][CH3:6])[O:3][CH3:4]
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Inputs
Step One
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Name
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Quantity
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37.2 g
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Type
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reactant
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Smiles
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CP(OC)(OC)=O
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Name
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Quantity
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400 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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P([O-])([O-])=O
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Name
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Quantity
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194 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCCCCC
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Step Three
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Name
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Quantity
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23.4 g
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Type
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reactant
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Smiles
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S1C(=CC=C1)CC(=O)OC
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Step Four
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After an additional 5 minutes stirring at -78°
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the reaction temperature less than -70° (20 minutes)
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Duration
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20 min
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WAIT
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Type
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WAIT
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Details
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After 3.5 hours at -78° the reaction mixture was allowed
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Duration
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3.5 h
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CUSTOM
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Type
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CUSTOM
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Details
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rotary evaporated to a white gel
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase extracted with 100 ml portions of chloroform (3× the combined organic extracts
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated (water aspirator) to a crude residue
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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Type
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product
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Smiles
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O=C(CP(OC)(OC)=O)CC=1SC=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 12.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
